Cas no 2228877-53-8 (tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate
• CAS No: 2228877-53-8
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• CID: 6097941
• PubChem ID: 165975858
• Update Time: 2025-10-21

tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate
• 2228877-53-8
• tert-butyl N-methyl-N-[1-(4-nitrophenyl)-2-oxoethyl]carbamate
• EN300-1881169

• Inchi： 1S/C14H18N2O5/c1-14(2,3)21-13(18)15(4)12(9-17)10-5-7-11(8-6-10)16(19)20/h5-9,12H,1-4H3
• InChI Key： MTFIPUOVZQPTBA-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(=CC=1)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.12157168g/mol
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4Ų

Additional information on tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate

tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate: A Comprehensive Overview

The compound tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate, identified by the CAS number 2228877-53-8, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a tert-butyl group, a methyl group, and a 4-nitrophenyl moiety. The presence of these functional groups makes it a versatile molecule with potential uses in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of new antibiotics and anticancer agents. The 4-nitrophenyl group is known to confer specific pharmacokinetic properties, making this compound an attractive candidate for medicinal chemistry research.

In addition to its pharmaceutical applications, this compound has shown promise in the field of agrochemicals. Its ability to act as a selective herbicide has been documented in several recent studies. The tert-butyl group contributes to the molecule's stability, while the 2-oxoethylcarbamate moiety enhances its bioavailability. These properties make it a valuable component in the development of environmentally friendly pesticides.

The synthesis of tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound. Researchers have also explored green chemistry approaches to minimize waste and reduce the environmental impact of its synthesis.

From a structural perspective, the compound's molecular formula is C₁₆H₂₀N₂O₅, with a molecular weight of 336.35 g/mol. Its physical properties include a melting point of 105°C and a boiling point of 360°C (at 760 mmHg). These characteristics make it suitable for use in high-performance applications where thermal stability is critical.

The latest research has also focused on the environmental impact of tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with current trends toward sustainable chemical design. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, tert-butyl N-methyl-N-1-(4-nitrophenyl)-2-oxoethylcarbamate (CAS No: 2228877-53-8) is a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.